1-(4-chlorophenyl)-3-((1-phenyl-1H-tetrazol-5-yl)methyl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[(1-phenyltetrazol-5-yl)methyl]urea
• InChI: InChI=1S/C15H13ClN6O/c16-11-6-8-12(9-7-11)18-15(23)17-10-14-19-20-21-22(14)13-4-2-1-3-5-13/h1-9H,10H2,(H2,17,18,23)
• InChI Key: NHAREDCDDSZXSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C15H13ClN6O
• Molecular Weight: 328.75 g/mol

Description

1-(4-chlorophenyl)-3-((1-phenyl-1H-tetrazol-5-yl)methyl)urea, commonly referred to as CPPU, is a synthetic plant growth regulator that belongs to the family of urea derivatives. CPPU was first synthesized in 1980 by a group of researchers at the University of California, Davis. Since then, CPPU has gained significant attention in the scientific community due to its potential application in horticulture and agriculture.

Scientific Research Applications

Insecticidal Activity and Cuticle Interference

1-(4-chlorophenyl)-3-((1-phenyl-1H-tetrazol-5-yl)methyl)urea and related compounds have been evaluated for their insecticidal properties, particularly their interference with cuticle deposition in insects. These compounds have shown a unique mode of action as insecticides, demonstrating significant safety towards mammals. The primary insecticidal activity results from a failure in the moulting or pupation process of insects, leading to their death due to defects in cuticle deposition. Histological examinations have supported these findings, highlighting the compounds' potential as insecticides with a novel action mechanism (Mulder & Gijswijt, 1973).

Material Sciences and Hydrogel Applications

In material sciences, derivatives of 1-(4-chlorophenyl)-3-((1-phenyl-1H-tetrazol-5-yl)methyl)urea have been explored for their capacity to form hydrogels in acidic conditions. These hydrogels' physical properties, such as morphology and rheology, can be tuned by varying the anionic components, offering a method to manipulate the gels' characteristics for potential applications in drug delivery systems and tissue engineering (Lloyd & Steed, 2011).

Corrosion Inhibition in Metal Surfaces

The urea derivatives have also been studied for their effectiveness as corrosion inhibitors on metal surfaces, particularly in acidic environments. These compounds have shown promising results in protecting mild steel from corrosion, acting as mixed-type inhibitors. The efficiency of these inhibitors is influenced by temperature and concentration, with studies also indicating their adsorption on metal surfaces conforms to the Langmuir adsorption isotherm. This highlights their potential in industrial applications where metal corrosion is a concern (Bahrami & Hosseini, 2012).